Terbium(3+) tris(2,3,4,5-tetramethylcyclopenta-2,4-dien-1-ide)
Overview
Description
Terbium(3+) tris(2,3,4,5-tetramethylcyclopenta-2,4-dien-1-ide) is a compound with the molecular formula C27H39Tb. It is also known as Tris(tetramethylcyclopenta-2,4-dien-1-ide)terbium(III) .
Molecular Structure Analysis
The molecular structure of Terbium(3+) tris(2,3,4,5-tetramethylcyclopenta-2,4-dien-1-ide) consists of a terbium(3+) ion and three 2,3,4,5-tetramethylcyclopenta-2,4-dien-1-ide ions . The molecular weight of the compound is 522.5 g/mol.Physical And Chemical Properties Analysis
Terbium(3+) tris(2,3,4,5-tetramethylcyclopenta-2,4-dien-1-ide) is a solid . The exact physical and chemical properties such as melting point, boiling point, and solubility are not available in the search results.Scientific Research Applications
Luminescent Probes
Terbium(III) based coordination polymer microparticles can be used as a luminescent probe for ascorbate in aqueous solutions . The Tb-CP emits strong fluorescence due to an intramolecular energy transfer from dipicolinic acid (DPA) to the Tb (III) ion, and both fluorescence intensity and decay time are quenched by ascorbate . This finding led to a method for the quantitation of ascorbic acid in the 1 μM to 1 mM concentration range and with a detection limit at 200 nM .
Biosensing
Coordination polymers, including those based on terbium(III), have fascinating potentials in biosensing . The limitless choices of metal ions and organic ligands afford the coordination polymers with different morphologies and physicochemical properties, making them suitable for diverse applications .
Magnetic Resonance Imaging
Coordination polymers, including those based on terbium(III), have shown potential in magnetic resonance imaging . The unique physicochemical properties of lanthanide-based coordination polymers make them attractive for this application .
Computed Tomography
Coordination polymers, including those based on terbium(III), have shown potential in computed tomography . The unique physicochemical properties of lanthanide-based coordination polymers make them attractive for this application .
Drug Delivery
Coordination polymers, including those based on terbium(III), have shown potential in drug delivery . The unique physicochemical properties of lanthanide-based coordination polymers make them attractive for this application .
Gas Storage
Coordination polymers, including those based on terbium(III), have shown potential in gas storage . The unique physicochemical properties of lanthanide-based coordination polymers make them attractive for this application .
Mechanism of Action
Target of Action
The primary targets of Terbium(3+) tris(2,3,4,5-tetramethylcyclopenta-2,4-dien-1-ide) are currently unknown. This compound is a type of organometallic compound and its targets can vary widely depending on the specific context in which it is used .
Mode of Action
As an organometallic compound, it may interact with its targets through a variety of mechanisms, potentially including coordination bonding, electron transfer, or other types of chemical interactions .
Pharmacokinetics
As an organometallic compound, its bioavailability and pharmacokinetics may be influenced by factors such as its chemical structure, the presence of the metal ion, and the nature of the organic ligands attached to the metal .
Result of Action
The effects of this compound will depend on its specific targets and the nature of its interactions with these targets .
Action Environment
The action, efficacy, and stability of Terbium(3+) tris(2,3,4,5-tetramethylcyclopenta-2,4-dien-1-ide) can be influenced by various environmental factors. These may include factors such as temperature, pH, and the presence of other chemicals or substances that can interact with the compound .
properties
IUPAC Name |
terbium(3+);1,2,4,5-tetramethylcyclopenta-1,3-diene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3C9H13.Tb/c3*1-6-5-7(2)9(4)8(6)3;/h3*5H,1-4H3;/q3*-1;+3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MNDUSBDNOLAQKR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[C-]1C(=CC(=C1C)C)C.C[C-]1C(=CC(=C1C)C)C.C[C-]1C(=CC(=C1C)C)C.[Tb+3] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H39Tb |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70746564 |
Source
|
| Record name | Terbium(3+) tris(2,3,4,5-tetramethylcyclopenta-2,4-dien-1-ide) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70746564 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
522.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
148607-25-4 |
Source
|
| Record name | Terbium(3+) tris(2,3,4,5-tetramethylcyclopenta-2,4-dien-1-ide) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70746564 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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